Samarium-154
Overview
Description
Samarium-154 is a radioactive isotope of samarium, which is a rare earth element. It is used in various scientific research applications, particularly in nuclear medicine for cancer treatment.
Mechanism of Action
Samarium-154 emits beta particles and gamma rays, which are types of ionizing radiation. When injected into the bloodstream, the radioactive solution containing samarium-154 is taken up by cancer cells in the bones. The beta particles emitted by samarium-154 then penetrate the cancer cells and cause damage to their DNA, ultimately leading to cell death.
Biochemical and Physiological Effects:
The use of samarium-154 in cancer treatment can cause some side effects, including bone marrow suppression and gastrointestinal symptoms. However, these side effects are generally mild and temporary.
Advantages and Limitations for Lab Experiments
Samarium-154 has several advantages for use in lab experiments. It has a relatively long half-life of 8.4 days, which allows for longer experiments. It also emits both beta particles and gamma rays, which makes it useful for both in vitro and in vivo experiments. However, its use is limited by the fact that it is a radioactive substance and requires special handling and disposal procedures.
Future Directions
There are several potential future directions for the use of samarium-154 in scientific research. One area of interest is in the development of new cancer therapies that use samarium-154 in combination with other drugs or treatments. Another area of interest is in the development of new imaging techniques that use samarium-154 as a tracer to detect cancer cells in the body. Additionally, there is potential for samarium-154 to be used in other fields, such as environmental science and materials science.
Synthesis Methods
Samarium-154 can be synthesized through neutron activation of natural samarium-152. This process involves bombarding samarium-152 with neutrons, which causes it to undergo nuclear transmutation and become samarium-153. Samarium-153 then undergoes beta decay to become samarium-154.
Scientific Research Applications
Samarium-154 is primarily used in nuclear medicine for cancer treatment. It is used in a procedure called samarium-153-EDTMP therapy, which involves injecting a radioactive solution containing samarium-153 into the bloodstream. The solution then targets cancer cells in the bones and emits radiation to destroy them.
properties
CAS RN |
14833-41-1 |
|---|---|
Product Name |
Samarium-154 |
Molecular Formula |
Sm |
Molecular Weight |
153.92222 g/mol |
IUPAC Name |
samarium-154 |
InChI |
InChI=1S/Sm/i1+4 |
InChI Key |
KZUNJOHGWZRPMI-RNFDNDRNSA-N |
Isomeric SMILES |
[154Sm] |
SMILES |
[Sm] |
Canonical SMILES |
[Sm] |
Other CAS RN |
14833-41-1 |
synonyms |
154Sm isotope Samarium-154 Sm-154 isotope |
Origin of Product |
United States |
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